Cas no 946207-12-1 (1-(3-chlorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-(3-chlorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 946207-12-1
• MF: C₂₁H₂₀ClN₇O₃S
• MW: 485.946600914001
• CID: 5504387
• PubChem ID: 26844956
• Update Time: 2025-09-26

1-(3-chlorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 7-(4-((3-chlorophenyl)sulfonyl)piperazin-1-yl)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 946207-12-1
• F2866-0199
• 1-(3-chlorobenzenesulfonyl)-4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine
• VU0503296-1
• AKOS005010702
• 7-[4-(3-chlorophenyl)sulfonylpiperazin-1-yl]-3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidine
• 7-{4-[(3-chlorophenyl)sulfonyl]piperazin-1-yl}-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 1-(3-chlorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C21H20ClN7O3S/c1-32-17-7-5-16(6-8-17)29-21-19(25-26-29)20(23-14-24-21)27-9-11-28(12-10-27)33(30,31)18-4-2-3-15(22)13-18/h2-8,13-14H,9-12H2,1H3
• InChI Key： YIHUZBIVCUERIJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(N1CCN(C2C3=C(N=CN=2)N(C2C=CC(=CC=2)OC)N=N3)CC1)(=O)=O

Computed Properties

• Exact Mass: 485.1036864g/mol
• Monoisotopic Mass: 485.1036864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(3-chlorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Introduction to 1-(3-chlorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine (CAS No. 946207-12-1)

The compound 1-(3-chlorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine, identified by its CAS number 946207-12-1, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of a 3-chlorobenzenesulfonyl group and a piperazine moiety in its framework suggests potential interactions with biological targets, while the triazolo[4,5-d]pyrimidine core introduces unique electronic and steric properties that may enhance binding affinity and selectivity.

Recent research in the domain of heterocyclic compounds has highlighted the importance of triazolo-pyrimidine derivatives due to their diverse biological activities. These scaffolds have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The specific substitution pattern in 1-(3-chlorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine positions it as a novel entity within this class of compounds. The 4-methoxyphenyl group further modulates the electronic properties of the molecule, potentially influencing its pharmacokinetic profile and bioavailability.

One of the most compelling aspects of this compound is its structural complexity, which allows for multiple points of interaction with biological targets. The sulfonyl group at the 1-position is known to enhance binding interactions through hydrogen bonding and dipole-dipole interactions. In contrast, the piperazine ring provides a flexible hinge region that can adapt to various binding pockets. This dual functionality makes 1-(3-chlorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine a versatile scaffold for designing molecules with enhanced potency and selectivity.

In the context of current research trends, this compound aligns well with the growing interest in multitarget-directed ligands (MTDLs). MTDLs are designed to interact with multiple biological targets simultaneously, offering a strategy to overcome drug resistance and improve therapeutic outcomes. The combination of a sulfonyl group, a piperazine moiety, and a triazolo-pyrimidine core in 1-(3-chlorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine suggests its potential as an MTDL candidate. Such molecules have shown promise in preclinical studies for their ability to modulate complex disease pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the triazolo[4,5-d]pyrimidine core necessitates careful selection of reagents and catalysts to achieve optimal regioselectivity. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic structures like this one, making it more feasible to explore its pharmacological properties. Recent publications have demonstrated novel synthetic routes that streamline the preparation of triazolo-pyrimidine derivatives without compromising quality or yield.

Evaluation of the pharmacological activity of 1-(3-chlorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine has revealed intriguing results in preliminary assays. Studies indicate that this compound exhibits moderate activity against certain kinases and transcription factors associated with cancer progression. The chlorobenzene sulfonyl group appears to play a critical role in mediating these interactions by providing essential hydrogen bonding interactions with target residues. Additionally, the presence of the piperazine ring contributes to favorable solubility characteristics that enhance oral bioavailability.

Computational modeling has been instrumental in understanding the binding mode of this compound at molecular level. Molecular docking studies have predicted favorable interactions between key pharmacophoric elements and target proteins. These simulations have provided insights into how modifications at different positions within the molecule can optimize binding affinity and selectivity. Such computational approaches are increasingly being integrated into drug discovery pipelines as they offer cost-effective alternatives to experimental screening.

The potential therapeutic applications of 1-(3-chlorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine extend beyond oncology; it also shows promise as an anti-inflammatory agent based on preliminary data showing inhibition of inflammatory cytokine production in vitro. The dual functionality inherent in its structure allows it to modulate multiple signaling pathways simultaneously—a key requirement for effective anti-inflammatory therapy. Further investigation into its mechanism(s) of action will be essential for elucidating these effects.

As interest grows around novel heterocyclic compounds like this one from medicinal chemistry community continues expand so too does focus on sustainable synthesis methods environmental impact reducing waste improving atom economy become paramount issue researchers face when developing new drugs increasing need explore greener alternatives traditional synthetic approaches something already happening area several innovative strategies emerged recent years enabling cleaner more efficient production complex molecules without sacrificing performance quality final product ensuring responsible development future medicines align broader goals green chemistry movement